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Compound of Interest

Compound Name: Iopentol

Cat. No.: B125893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Iopentol (trade name Imagopaque) is a non-ionic, monomeric, tri-iodinated, water-soluble X-

ray contrast agent. Developed for various radiological examinations, it was designed to offer

low osmolality and good tolerability. This document provides a technical summary of the

discovery and development of iopentol, covering its chemical properties, synthesis, preclinical

and clinical findings. While detailed experimental protocols are not extensively available in the

public domain, this guide synthesizes the existing data to provide a comprehensive overview

for research and development professionals.

Chemical Properties and Synthesis
Iopentol is chemically known as 1-N,3-N-bis(2,3-dihydroxypropyl)-5-[N-(2-hydroxy-3-

methoxypropyl)acetamido]-2,4,6-triiodobenzene-1,3-dicarboxamide. Its structure is

characterized by a tri-iodinated benzene ring, which is responsible for its radiopaque

properties. The presence of multiple hydroxyl groups enhances its water solubility and

contributes to its low osmolality, a key feature for reducing adverse effects associated with

contrast media.
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Property Value Reference

IUPAC Name

1-N,3-N-bis(2,3-

dihydroxypropyl)-5-[N-(2-

hydroxy-3-

methoxypropyl)acetamido]-2,4,

6-triiodobenzene-1,3-

dicarboxamide

[1]

CAS Number 89797-00-2 [1]

Molecular Formula C20H28I3N3O9 [1]

Molar Mass 835.169 g·mol−1 [1]

Osmolality (300 mg I/ml) 0.64 Osm/kg H2O [2]

Viscosity (300 mg I/ml at 37°C) 6.5 mPa·s

Protein Binding Low (<3%)

Synthesis Pathway
The synthesis of iopentol involves a multi-step chemical process. While specific, detailed

protocols from manufacturing are proprietary, the general pathway can be outlined from publicly

available patents and literature. The process typically begins with the acylation of 5-amino-

N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide, followed by N-alkylation to introduce

the 2-hydroxy-3-methoxypropyl group.
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5-Amino-N,N'-bis(2,3-dihydroxypropyl)-
2,4,6-triiodoisophthalamide

Acylation
(Acetic Anhydride)

5-Acetamido-N,N'-bis(2,3-dihydroxypropyl)-
2,4,6-triiodoisophthalamide

N-Alkylation
(1-chloro-3-methoxy-2-propanol)

Iopentol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discovery and Synthesis

Preclinical Evaluation

Clinical Trials

Regulatory and Post-Market

Chemical Synthesis and Optimization

Physicochemical Characterization

In Vitro Studies

In Vivo Animal Studies
(Toxicity, Pharmacokinetics, Efficacy)

Phase I: Safety and Tolerability
(Healthy Volunteers)

Phase II/III: Efficacy and Safety
(Patient Populations)

Regulatory Submission and Approval

Post-Marketing Surveillance

Market Withdrawal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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